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Compound of Interest

3-Bromo-7-(4-
Compound Name:
bromobenzoyl)indole

Cat. No.: B12724446

Preliminary Technical Profile: 3-Bromo-7-(4-
bromobenzoyl)indole

Disclaimer: This document summarizes the currently available public information on 3-Bromo-
7-(4-bromobenzoyl)indole. A comprehensive technical guide or whitepaper cannot be
generated at this time due to the significant lack of published experimental data regarding its
detailed physicochemical properties, spectroscopic analysis, specific synthesis protocols, and
biological activity. This profile is intended for informational purposes for researchers, scientists,
and drug development professionals.

Core Physical and Chemical Properties

Publicly available data on the specific quantitative physical properties of 3-Bromo-7-(4-
bromobenzoyl)indole is scarce. The information is primarily limited to basic chemical
identifiers.
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Property Value Source

CAS Number 1279501-08-4 [11[2][3]

Molecular Formula C1sHoBr2.NO [1]

Molecular Weight 379.05 g/mol [2]
(3-Bromo-1H-indol-7-yl)(4-

IUPAC Name [3]
bromophenyl)methanone
Indole, 3-Bromo-7-(4-

Synonyms [3]
bromobenzoyl)-

Physical Form Neat (solid) [1]

Storage Temperature

2-8°C (Refrigerator)

[2]

Melting Point Data not available
Boiling Point Data not available
Solubility Data not available
pKa Data not available

Melting Point (Analog)

162-164°C (for 7-(4-

Bromobenzoyl)indole)

[4]

Note: The melting point of the non-brominated analog, 7-(4-Bromobenzoyl)indole (CAS 91714-

50-0), is provided for comparative reference.

Spectroscopic Data

Detailed experimental spectroscopic data (*H NMR, 3C NMR, Mass Spectrometry, IR) for 3-

Bromo-7-(4-bromobenzoyl)indole are not available in the reviewed public sources.

Characterization data would be supplied by commercial vendors upon purchase.[5]

Synthesis and Reactivity

No specific, detailed experimental protocol for the synthesis of 3-Bromo-7-(4-

bromobenzoyl)indole has been published in the searched literature. However, a plausible
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synthetic route can be proposed based on established indole chemistry. The synthesis would
likely proceed in two key steps:

» Friedel-Crafts Acylation: Acylation of an indole precursor at the C7 position with 4-
bromobenzoyl chloride. This reaction typically requires a Lewis acid catalyst.

» Regioselective Bromination: Subsequent bromination of the resulting 7-(4-
bromobenzoyl)indole intermediate at the C3 position of the indole ring, which is the most
nucleophilic position. N-Bromosuccinimide (NBS) is a common reagent for this
transformation.

Below is a conceptual workflow for this proposed synthesis.
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Step 1: Friedel-Crafts Acylation

Indole

4-Bromobenzoyl Chloride
+ Lewis Acid (e.g., AICI3)

Toluene, Heat

7-(4-Bromobenzoyl)indole

Step 2: Electrophilic Bromination

N-Bromosuccinimide (NBS)

Solyent (e.g., DMF or CCla)

3-Bromo-7-(4-bromobenzoyl)indole

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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